Cas no 400876-90-6 (2-({1-(4-Methylphenyl)-1H-pyrazol-4-ylmethyl}amino)ethanol)

• Product Name: 2-({1-(4-Methylphenyl)-1H-pyrazol-4-ylmethyl}amino)ethanol
• CAS No: 400876-90-6
• MF: C₁₃H₁₇N₃O
• MW: 231.293582677841
• MDL: MFCD03001396
• CID: 3028056
• Update Time: 2023-11-22

2-({1-(4-Methylphenyl)-1H-pyrazol-4-ylmethyl}amino)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[[1-(4-甲基苯基)-4-吡唑]甲基氨基]乙醇
• 2-(([1-(4-METHYLPHENYL)-1H-PYRAZOL-4-YL]METHYL)AMINO)ETHANOL
• 2-[[1-(4-methylphenyl)-4-pyrazolyl]methylamino]ethanol
• 2-[[1-(4-methylphenyl)pyrazol-4-yl]methylamino]ethanol
• Ethanol, 2-[[[1-(4-methylphenyl)-1H-pyrazol-4-yl]methyl]amino]-
• 2-({[1-(4-methylphenyl)-1H-pyrazol-4-yl]methyl}amino)ethanol
• 2-(((1-(P-tolyl)-1H-pyrazol-4-yl)methyl)amino)ethan-1-ol
• 2-({[1-(4-methylphenyl)-1H-pyrazol-4-yl]methyl}amino)ethan-1-ol
• 2-(([1-(4-Methylphenyl
• 2-({1-(4-Methylphenyl)-1H-pyrazol-4-ylmethyl}amino)ethanol

• MDL： MFCD03001396
• Inchi： 1S/C13H17N3O/c1-11-2-4-13(5-3-11)16-10-12(9-15-16)8-14-6-7-17/h2-5,9-10,14,17H,6-8H2,1H3
• InChI Key： WSDCAUHPOMQWGR-UHFFFAOYSA-N
• SMILES： OCCNCC1C=NN(C2C=CC(C)=CC=2)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 217
• XLogP3: 0.9
• Topological Polar Surface Area: 50.1

2-({1-(4-Methylphenyl)-1H-pyrazol-4-ylmethyl}amino)ethanol Security Information

• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：